6-Iodo-1H-indole-3-carbaldehyde

• IUPAC Name: 6-iodo-1H-indole-3-carbaldehyde
• InChI: InChI=1S/C9H6INO/c10-7-1-2-8-6(5-12)4-11-9(8)3-7/h1-5,11H
• InChI Key: MEESOKSOKCJRIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1I)NC=C2C=O
• Molecular Formula: C9H6INO
• Molecular Weight: 271.05 g/mol
• CAS No.: 115666-25-6

Description

6-Iodo-1H-indole-3-carbaldehyde is a derivative of the indole family. Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have various biologically vital properties.

Synthesis Analysis

Indole derivatives are ideal precursors for the synthesis of active molecules. Various methods have been reported for the synthesis of indoles, such as Bartoli indole synthesis, Hemetsberger indole synthesis, Bischler indole synthesis, Julia indole synthesis, Larock indole synthesis, Nenitzescu indole synthesis, Madelung indole synthesis, and others.

Molecular Structure Analysis

The molecular structure of this compound is similar to other indole derivatives. It has inherent functional groups (CO) that can undergo C–C and C–N coupling reactions and reductions easily.

Chemical Reactions Analysis

1H-Indole-3-carbaldehyde and its derivatives are essential and efficient chemical precursors for generating biologically active structures. They are used in Multicomponent reactions (MCRs) which offer access to complex molecules.

Scientific Research Applications

Gold-Catalyzed Cycloisomerizations

Researchers have developed a method to prepare 1H-indole-2-carbaldehydes, closely related to 6-Iodo-1H-indole-3-carbaldehyde, through gold(I)-catalyzed cycloisomerization. This method is operationally simple and efficient for a wide variety of substrates, yielding products in good to excellent yields. The mechanism involves activation of the alkyne moiety by the gold(I) catalyst, followed by iododeauration and 1,3-allylic alcohol isomerization (Kothandaraman et al., 2011).

Synthesis of β-Carbolines

2-Acyl-1-benzenesulfonyl-3-iodo-1H-indoles, which are structurally similar to this compound, have been used to synthesize β-carbolines. This involves palladium-catalyzed coupling with alkynes followed by cycloamination reactions, yielding satisfactory yields of 1,3 and 3-substituted carbolines (Abbiati et al., 2004).

Nucleophilic Substitution in Indole Chemistry

1-Methoxy-6-nitroindole-3-carbaldehyde, a compound related to this compound, has been shown to be a versatile electrophile. It reacts regioselectively at the 2-position with various nucleophiles to produce 2,3,6-trisubstituted indole derivatives. This reaction is applicable for preparing novel pyrimido[1,2-a]indole derivatives (Yamada et al., 2009).

Synthesis of Functional Derivatives

A sequential reaction of indole-3-carbaldehyde led to the formation of potassium 6-amino-4-(1H-indol-3-yl)-3,5-dicyanopyridine-2-thiolate. S-Alkylation of this compound afforded new functional derivatives of 3-(pyridine-4-yl)-1H-indole and 4-(1H-indol-3-yl)-thieno[2,3-b]pyridine (Dotsenko et al., 2018).

Synthesis of Fused Indoles

1-(ω-Iodoalkyl)indole-3-carbaldehydes have been treated with tributyltin hydride and AIBN, resulting in radical cyclization to give 1,2-fused indoles containing various ring sizes. This demonstrates the versatility of indole carbaldehydes in synthesizing structurally diverse indole derivatives (Moody & Norton, 1995).